Cas no 1806451-70-6 (3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene)

• Product Name: 3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene
• CAS No: 1806451-70-6
• MF: C₁₁H₁₂BrF₃S
• MW: 313.177191734314
• CID: 5005661
• Update Time: 2025-05-23

3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene

• Inchi： 1S/C11H12BrF3S/c1-8-4-2-5-9(6-3-7-12)10(8)16-11(13,14)15/h2,4-5H,3,6-7H2,1H3
• InChI Key： MGPMBQPNMDVOAJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C)C=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 5.4
• Topological Polar Surface Area: 25.3

Additional information on 3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene

3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene: A Comprehensive Overview

3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene, identified by the CAS number CAS No. 1806451-70-6, is a complex organic compound with a unique structure that combines a toluene derivative with substituents that introduce both bromine and trifluoromethylthio groups. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis. The structure of this compound is characterized by a methyl group attached to the benzene ring at the para position, with a trifluoromethylthio group at the meta position and a 3-bromopropyl chain at the ortho position. This combination of functional groups imparts unique chemical properties, making it a subject of interest for researchers exploring novel materials and drug candidates.

The synthesis of 3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements have made it possible to scale up production for preliminary testing in various applications. The compound's stability under different conditions has been a focal point of recent studies, with findings suggesting that it exhibits remarkable thermal stability and resistance to oxidation, which are desirable traits for materials intended for high-performance applications.

In terms of applications, 3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene has shown promise in the development of advanced polymers and coatings. Its trifluoromethylthio group contributes to hydrophobicity and chemical resistance, while the bromopropyl chain enhances compatibility with other polymer systems. Researchers have explored its use as a monomer in polyurethane formulations, where it has demonstrated improved mechanical properties compared to traditional monomers. Additionally, its ability to undergo further functionalization makes it a versatile building block for creating specialized materials tailored for specific industries.

The compound's potential in pharmaceuticals is another area of active research. The trifluoromethylthio group is known to influence pharmacokinetic properties such as absorption and metabolism, which are critical factors in drug design. Recent studies have investigated its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme pathways. Its bromine content also offers opportunities for radiohalogenation, a technique used in positron emission tomography (PET) imaging to track molecular processes within the body.

Environmental considerations have also come into play with the study of 3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene. Assessments of its biodegradability and toxicity have been conducted to ensure that its use does not pose significant risks to ecosystems or human health. Initial findings suggest that it degrades under specific environmental conditions, though further research is needed to fully understand its long-term impact.

In conclusion, 3-(3-Bromopropyl)-2-(trifluoromethylthio)toluene represents a significant advancement in organic chemistry due to its unique structure and versatile properties. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.